Cas no 2228996-25-4 (5-(1-bromo-2-methylpropan-2-yl)-3,4-dihydro-2H-pyran)

• Product Name: 5-(1-bromo-2-methylpropan-2-yl)-3,4-dihydro-2H-pyran
• CAS No: 2228996-25-4
• MF: C₉H₁₅BrO
• MW: 219.118802309036
• CID: 6423359
• PubChem ID: 165757073
• Update Time: 2025-07-19

5-(1-bromo-2-methylpropan-2-yl)-3,4-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 5-(1-bromo-2-methylpropan-2-yl)-3,4-dihydro-2H-pyran
• 2228996-25-4
• EN300-1926641

• Inchi： 1S/C9H15BrO/c1-9(2,7-10)8-4-3-5-11-6-8/h6H,3-5,7H2,1-2H3
• InChI Key： FDMZLXDIUKBPMT-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1=COCCC1

Computed Properties

• Exact Mass: 218.03063g/mol
• Monoisotopic Mass: 218.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 5-(1-bromo-2-methylpropan-2-yl)-3,4-dihydro-2H-pyran

Professional Introduction to Compound with CAS No. 2228996-25-4 and Product Name: 5-(1-bromo-2-methylpropan-2-yl)-3,4-dihydro-2H-pyran

The compound with the CAS number 2228996-25-4 and the product name 5-(1-bromo-2-methylpropan-2-yl)-3,4-dihydro-2H-pyran represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular synthesis. The presence of a bromo-substituted isobutyl group and a dihydropyran core makes it a versatile intermediate for constructing complex molecular architectures.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly those featuring 3,4-dihydro-2H-pyran scaffolds. These scaffolds are known for their stability and ability to participate in various chemical transformations, making them invaluable in the synthesis of bioactive molecules. The specific modification of the 1-bromo-2-methylpropan-2-yl side chain further enhances the reactivity and functionalization possibilities of this compound, opening doors to diverse synthetic pathways.

One of the most compelling aspects of this compound is its potential role in the development of neurological and anti-inflammatory agents. The structural features of 5-(1-bromo-2-methylpropan-2-yl)-3,4-dihydro-2H-pyran align well with the pharmacophores found in several lead compounds that have shown promise in preclinical studies. Researchers have been exploring its derivatives as potential candidates for treating conditions such as Alzheimer's disease and chronic inflammation. The bromine substituent, in particular, offers a handle for further functionalization via cross-coupling reactions, enabling the construction of more complex drug molecules.

The compound's relevance is further underscored by its utility in organometallic chemistry, where it serves as a precursor for generating organoboron and organostannane complexes. These intermediates are crucial in modern synthetic methodologies, including palladium-catalyzed cross-coupling reactions. The dihydropyran core can be easily oxidized to form furan derivatives, which are widely used in natural product synthesis and material science applications. This dual functionality makes 5-(1-bromo-2-methylpropan-2-yl)-3,4-dihydro-2H-pyran a valuable building block for interdisciplinary research.

Recent advancements in computational chemistry have also highlighted the significance of this compound. Molecular modeling studies indicate that it can form stable complexes with various biological targets, suggesting its potential as an enzyme inhibitor or receptor modulator. The interaction between the bromo-substituted isobutyl group and polar residues in protein binding pockets could be exploited to design highly specific ligands. Such insights are derived from high-throughput virtual screening efforts, which have become indispensable tools in modern drug discovery pipelines.

The synthesis of 5-(1-bromo-2-methylpropan-2-yl)-3,4-dihydro-2H-pyran involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps include the bromination of an isobutyl alcohol derivative followed by cyclization using acid catalysis. The use of transition metal catalysts can further streamline these processes, reducing reaction times and improving yields. Such methodologies align with green chemistry principles by minimizing waste and maximizing atom economy.

In conclusion, the compound with CAS number 2228996-25-4 and product name 5-(1-bromo-2-methylpropan-2-yl)-3,4-dihydro-2H-pyran represents a cornerstone in contemporary chemical biology research. Its unique structural features and reactivity make it a powerful tool for developing novel therapeutic agents and advanced materials. As research progresses, this compound is expected to play an increasingly pivotal role in addressing some of the most pressing challenges in medicine and materials science.